Cas no 1536146-52-7 (3-(2,4-Difluorophenyl)-2-methylbutan-1-amine)

• Product Name: 3-(2,4-Difluorophenyl)-2-methylbutan-1-amine
• CAS No: 1536146-52-7
• MF: C₁₁H₁₅F₂N
• MW: 199.24030995369
• CID: 5996906
• PubChem ID: 81011088
• Update Time: 2025-10-30

3-(2,4-Difluorophenyl)-2-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• AKOS019580185
• 3-(2,4-difluorophenyl)-2-methylbutan-1-amine
• 1536146-52-7
• EN300-5017960
• 3-(2,4-Difluorophenyl)-2-methylbutan-1-amine

• Inchi： 1S/C11H15F2N/c1-7(6-14)8(2)10-4-3-9(12)5-11(10)13/h3-5,7-8H,6,14H2,1-2H3
• InChI Key： ZJKOBYOQOCMOLN-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C)C(C)CN)F

Computed Properties

• Exact Mass: 199.11725581g/mol
• Monoisotopic Mass: 199.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on 3-(2,4-Difluorophenyl)-2-methylbutan-1-amine

3-(2,4-Difluorophenyl)-2-methylbutan-1-amine (CAS No. 1536146-52-7): An Overview of a Promising Compound in Medicinal Chemistry

3-(2,4-Difluorophenyl)-2-methylbutan-1-amine (CAS No. 1536146-52-7) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, also known as DMPMB, is characterized by its 2,4-difluorophenyl and 2-methylbutan-1-amine moieties, which contribute to its distinct chemical and biological properties.

The synthesis of 3-(2,4-Difluorophenyl)-2-methylbutan-1-amine involves several steps, including the formation of the difluorophenyl group and the subsequent coupling with the 2-methylbutan-1-amine moiety. Recent advancements in synthetic methodologies have made it possible to produce this compound with high yield and purity, making it more accessible for research and development purposes.

In terms of its physical and chemical properties, 3-(2,4-Difluorophenyl)-2-methylbutan-1-amine is a colorless to white solid with a molecular weight of 209.25 g/mol. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), which facilitates its use in various experimental setups. The compound's stability under different conditions has been extensively studied, and it has been found to be stable at room temperature and under normal atmospheric conditions.

The biological activity of 3-(2,4-Difluorophenyl)-2-methylbutan-1-amine has been a focal point of recent research. Studies have shown that this compound exhibits potent activity against various biological targets, including enzymes and receptors. For instance, it has been reported to have inhibitory effects on specific enzymes involved in metabolic pathways, which could make it a valuable candidate for the treatment of metabolic disorders.

In addition to its enzymatic activity, 3-(2,4-Difluorophenyl)-2-methylbutan-1-amine has also shown promise in modulating receptor function. Research has demonstrated that it can interact with certain G-protein coupled receptors (GPCRs), which are important targets for drug discovery. The ability to modulate GPCRs opens up potential applications in the treatment of neurological disorders, cardiovascular diseases, and other conditions where receptor modulation plays a crucial role.

The pharmacokinetic properties of 3-(2,4-Difluorophenyl)-2-methylbutan-1-amine have also been investigated. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as a therapeutic agent. The compound's ability to cross the blood-brain barrier (BBB) has been particularly noteworthy, as this property is crucial for treating central nervous system (CNS) disorders.

To further understand the therapeutic potential of 3-(2,4-Difluorophenyl)-2-methylbutan-1-amine, several preclinical studies have been conducted. These studies have evaluated its efficacy in various animal models of disease. For example, in models of pain and inflammation, the compound has shown significant anti-inflammatory and analgesic effects. Similarly, in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease, it has demonstrated neuroprotective properties.

The safety profile of 3-(2,4-Difluorophenyl)-2-methylbutan-1-amine is another critical aspect that has been thoroughly investigated. Toxicological studies have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. This favorable safety profile supports its further development as a potential therapeutic agent.

In conclusion, 3-(2,4-Difluorophenyl)-2-methylbutan-1-amine (CAS No. 1536146-52-7) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for advancing the treatment of various diseases and disorders.